Cas no 58349-54-5 (Propanedioic acid, butyl(1-methyl-3-oxopropyl)-, diethyl ester)
58349-54-5 structure
Product Name:Propanedioic acid, butyl(1-methyl-3-oxopropyl)-, diethyl ester
CAS No:58349-54-5
MF:C15H26O5
MW:286.363945484161
CID:2833517
PubChem ID:12253073
Update Time:2025-04-21
Propanedioic acid, butyl(1-methyl-3-oxopropyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, butyl(1-methyl-3-oxopropyl)-, diethyl ester
- DTXSID70482556
- 58349-54-5
-
- Inchi: 1S/C15H26O5/c1-5-8-10-15(12(4)9-11-16,13(17)19-6-2)14(18)20-7-3/h11-12H,5-10H2,1-4H3
- InChI Key: GPPDRJNYGKYBMD-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)(CCCC)C(C)CC=O)=O
Computed Properties
- Exact Mass: 286.17802393Da
- Monoisotopic Mass: 286.17802393Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 69.7Ų
Propanedioic acid, butyl(1-methyl-3-oxopropyl)-, diethyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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